Cas no 287382-69-8 (Benzoic acid,2-amino-3-(2-furanyl)-)

• Product Name: Benzoic acid,2-amino-3-(2-furanyl)-
• CAS No: 287382-69-8
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 248717
• PubChem ID: 10798178
• Update Time: 2025-04-19

Benzoic acid,2-amino-3-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-3-(2-furanyl)-
• Benzoic acid, 2-amino-3-(2-furanyl)- (9CI)
• 2-amino-3-(2-furyl)benzoic Acid
• 287382-69-8
• 2-amino-3-(furan-2-yl)benzoic acid

• Inchi： 1S/C11H9NO3/c12-10-7(9-5-2-6-15-9)3-1-4-8(10)11(13)14/h1-6H,12H2,(H,13,14)
• InChI Key： LDTKCILARCUDQO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC=C(C(=O)O)C=1N

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 76.46